Cas no 1965309-92-5 (4,5-Difluoro-2-methoxy-phenylamine hydrochloride)

• Product Name: 4,5-Difluoro-2-methoxy-phenylamine hydrochloride
• CAS No: 1965309-92-5
• MF: C₇H₈ClF₂NO
• MW: 195.594327926636
• MDL: MFCD29042770
• CID: 4778313
• Update Time: 2026-02-27

4,5-Difluoro-2-methoxy-phenylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4,5-Difluoro-2-methoxy-phenylamine hydrochloride
• SB35018

• MDL： MFCD29042770
• Inchi： 1S/C7H7F2NO.ClH/c1-11-7-3-5(9)4(8)2-6(7)10;/h2-3H,10H2,1H3;1H
• InChI Key： ODVBJANUXGNOME-UHFFFAOYSA-N
• SMILES： Cl.FC1C(=CC(=C(C=1)OC)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 134
• Topological Polar Surface Area: 35.2

Additional information on 4,5-Difluoro-2-methoxy-phenylamine hydrochloride

4,5-Difluoro-2-methoxy-phenylamine hydrochloride

4,5-Difluoro-2-methoxy-phenylamine hydrochloride is a fluorinated aromatic amine derivative with the CAS number 1965309-92-5. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in pharmaceuticals and materials science. The molecule consists of a phenyl ring substituted with two fluorine atoms at the 4 and 5 positions, a methoxy group at the 2 position, and an amino group at the para position relative to the methoxy group. The presence of these substituents imparts distinct electronic and steric effects, making it a valuable compound for both academic research and industrial applications.

The synthesis of 4,5-difluoro-2-methoxy-phenylamine hydrochloride typically involves multi-step organic reactions, including nucleophilic aromatic substitution and subsequent acid-base neutralization to form the hydrochloride salt. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of such fluorinated aromatic compounds. For instance, researchers have explored the use of palladium-catalyzed coupling reactions to introduce fluorine atoms at specific positions on the aromatic ring, thereby streamlining the synthesis process.

In terms of chemical properties, 4,5-difluoro-2-methoxy-phenylamine hydrochloride exhibits high thermal stability and moderate solubility in polar solvents due to the electron-withdrawing effects of the fluorine atoms and the electron-donating methoxy group. These properties make it suitable for use as an intermediate in the synthesis of more complex molecules, such as pharmaceutical agents or advanced materials.

One of the most promising applications of 4,5-difluoro-2-methoxy-phenylamine hydrochloride lies in its potential as a building block for drug development. Fluorinated aromatic compounds are increasingly being explored in medicinal chemistry due to their ability to modulate pharmacokinetic properties such as bioavailability and metabolic stability. Recent studies have demonstrated that derivatives of this compound can act as inhibitors of key enzymes involved in various disease pathways, including cancer and neurodegenerative disorders.

Moreover, 4,5-difluoro-2-methoxy-phenylamine hydrochloride has shown potential in materials science as a precursor for the synthesis of advanced polymers and optoelectronic materials. Its ability to undergo various coupling reactions makes it a versatile starting material for constructing functional materials with tailored electronic properties.

In conclusion, 4,5-difluoro-2-methoxy-phenylamine hydrochloride is a versatile compound with significant potential across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthetic methodologies and application-oriented research, positions it as an important molecule for future innovations in pharmaceuticals and materials science.